Cas no 65512-08-5 (Benzenebutanol, methanesulfonate)

• Product name: Benzenebutanol, methanesulfonate
• CAS No: 65512-08-5
• MF: C₁₁H₁₆O₃S
• MW: 246.32322
• CID: 398621
• PubChem ID: 71375764

Benzenebutanol, methanesulfonate Chemical and Physical Properties

Names and Identifiers

• Benzenebutanol, methanesulfonate
• methanesulfonic acid,4-phenylbutan-1-ol
• DTXSID60798496
• SCHEMBL6041259
• Methanesulfonic acid--4-phenylbutan-1-ol (1/1)
• 65512-08-5

• Inchi： InChI=1S/C10H14O.CH4O3S/c11-9-5-4-8-10-6-2-1-3-7-10;1-5(2,3)4/h1-3,6-7,11H,4-5,8-9H2;1H3,(H,2,3,4)
• InChI Key： CIZOMPBJUCKUPS-UHFFFAOYSA-N
• SMILES： CS(=O)(=O)O.C1=CC=C(C=C1)CCCCO

Computed Properties

• Exact Mass: 246.09264
• Monoisotopic Mass: 246.09258022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83Ų

Experimental Properties

• PSA: 74.6